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Compound of Interest

Compound Name: (R)-Bicalutamide

Cat. No.: B015944

Introduction

(R)-Bicalutamide is the active enantiomer of Bicalutamide, a non-steroidal antiandrogen that
competitively inhibits the action of androgens by binding to the androgen receptor.[1][2] It is
widely used in research to study androgen receptor signaling pathways and as a therapeutic
agent in the treatment of prostate cancer.[3][4] For in vitro and in vivo studies, it is essential to
prepare accurate and stable stock solutions. Dimethyl sulfoxide (DMSO) is a common solvent
for dissolving (R)-Bicalutamide due to its high solubilizing capacity for a wide range of organic
compounds.[5][6][7] This document provides a detailed protocol for the preparation, storage,
and handling of (R)-Bicalutamide stock solutions in DMSO for research applications.

Materials and Reagents
Compound and Solvent Properties

A summary of the key properties of (R)-Bicalutamide and DMSO is presented in Table 1.
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Dimethyl Sulfoxide

Propert R)-Bicalutamide

perty (R) (DMSO)
Molecular Weight 430.37 g/mol [7] 78.13 g/mol
Appearance White crystalline solid[6][7] Clear, colorless liquid[5]

Solubility in DMSO

=>21.5 mg/mL[8], 86 mg/mL][7]
[9], up to 100 mM

Miscible with water and many

organic solvents[5][10]

Storage (Solid)

-20°C for = 4 years[6]

Room temperature in a cool,

dry place[5]

Storage (Solution)

-20°C (short-term), -80°C
(long-term)[9][11]

See above

Safety Precautions

Hazardous material, handle

with care.[6]

Readily penetrates skin, use

appropriate gloves.[5][10]

Required Materials

(R)-Bicalutamide powder (=98% purity)

Anhydrous, high-purity DMSO (=99.9%)[5]

Sterile, amber glass vials or polypropylene tubes with secure caps

Calibrated analytical balance

Spatula

Vortex mixer

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): safety glasses, lab coat, and appropriate chemical-

resistant gloves (e.g., butyl rubber, neoprene)[10]

Experimental Protocol
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This protocol outlines the steps to prepare a 10 mM stock solution of (R)-Bicalutamide in
DMSO. The concentration can be adjusted based on experimental needs and the solubility
limits.

Pre-Preparation and Safety

e Work in a clean and dry environment. Due to the hygroscopic nature of DMSO, minimize its
exposure to air to prevent water absorption, which can affect solubility and compound
stability.[5][12][13]

e Ensure all glassware and equipment are clean and dry.

o Wear appropriate PPE throughout the procedure.

Stock Solution Preparation Workflow
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Figure 1. Workflow for preparing (R)-Bicalutamide stock solution.
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Step-by-Step Procedure

o Calculate the required mass of (R)-Bicalutamide:
o To prepare a 10 mM stock solution, use the following formula:

» Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x
1000 (mg/qg)

= For 1 mL (0.001 L) of a 10 mM (0.01 M) solution:

= Mass (mg) = 0.01 mol/L * 0.001 L * 430.37 g/mol * 1000 mg/g = 4.30 mg

Weigh the (R)-Bicalutamide powder:

o Using a calibrated analytical balance, carefully weigh out the calculated mass of (R)-
Bicalutamide and place it into a sterile vial.

Add anhydrous DMSO:

o Add the desired volume of anhydrous DMSO to the vial containing the (R)-Bicalutamide
powder. For the example above, add 1 mL of DMSO.

Vortex to dissolve:

o Securely cap the vial and vortex the solution until the (R)-Bicalutamide is completely
dissolved. Gentle warming in a water bath (37°C) or sonication can be used to aid
dissolution if necessary.[14]

Visually inspect for complete dissolution:

o Hold the vial against a light source to ensure that no solid particles are visible. The
solution should be clear and free of precipitates.

Aliquot into smaller volumes:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, it is
recommended to aliquot the stock solution into smaller, single-use volumes in sterile,
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amber glass vials or polypropylene tubes.[9][11]

o Label the vials:

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

e Store the stock solution:

o For short-term storage (up to 1 month), store the aliquots at -20°C.[9] For long-term
storage (up to 1 year), store at -80°C.[9] Protect the vials from light.

Quality Control and Best Practices

o Use high-purity reagents: The purity of both (R)-Bicalutamide and DMSO is critical for
reproducible experimental results.

o Handle DMSO appropriately: DMSO is hygroscopic and will readily absorb moisture from the
atmosphere.[5][12][13] Use fresh, anhydrous DMSO and minimize the time the container is

open.

o Confirm solubility: The solubility of (R)-Bicalutamide in DMSO can be affected by the
presence of moisture.[9] If you encounter solubility issues, ensure your DMSO is anhydrous.

o Sterility: For cell culture experiments, it is advisable to filter-sterilize the stock solution
through a 0.22 um syringe filter that is compatible with DMSO.

Conclusion

This protocol provides a detailed and reliable method for preparing (R)-Bicalutamide stock
solutions in DMSO for research purposes. By following these guidelines, researchers can
ensure the accuracy, stability, and consistency of their stock solutions, leading to more reliable
and reproducible experimental outcomes. Always refer to the specific safety data sheet (SDS)
for (R)-Bicalutamide and DMSO for complete safety and handling information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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